ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[2-methyl-4-(2-methylpropylsulfamoyl)phenoxy]acetyl]amino]benzoate
• InChI: InChI=1S/C22H28N2O6S/c1-5-29-22(26)17-6-8-18(9-7-17)24-21(25)14-30-20-11-10-19(12-16(20)4)31(27,28)23-13-15(2)3/h6-12,15,23H,5,13-14H2,1-4H3,(H,24,25)
• InChI Key: NSDQEMZJDVLEEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)S(=O)(=O)NCC(C)C)C
• Molecular Formula: C22H28N2O6S
• Molecular Weight: 448.5 g/mol

Description

Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate is a synthetic compound that belongs to the class of sulfonamide derivatives. This compound has been extensively studied for its potential use in scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate is not fully understood. However, it is believed that this compound may inhibit the activity of certain enzymes or receptors in the body, which may lead to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate may have anti-inflammatory, analgesic, and antipyretic effects. This compound may also have potential anticancer properties and may be able to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate in lab experiments is its unique chemical structure and properties, which make it a useful tool for studying various biological processes. However, one of the limitations of using this compound is that it may have potential side effects and toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate. One potential direction is to further investigate its potential use as a drug delivery agent for targeted drug delivery to cancer cells. Another direction is to study its potential therapeutic effects in the treatment of other diseases, such as inflammation and pain. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects and toxicity.
In conclusion, Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate is a synthetic compound that has been extensively studied for its potential use in scientific research applications. This compound has unique chemical properties and has been shown to have potential therapeutic effects in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

The synthesis of Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate involves the reaction of 4-(isobutylamino)sulfonyl-2-methylphenol with ethyl 4-aminobenzoate in the presence of acetic anhydride and pyridine. The resulting compound is then treated with acetic acid and acetic anhydride to obtain the final product.

Scientific Research Applications

Ethyl 4-[({4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetyl)amino]benzoate has been used in various scientific research applications, including as a tool to study the role of sulfonamide derivatives in the treatment of various diseases. This compound has also been studied for its potential use as a drug delivery agent for targeted drug delivery to cancer cells.